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Compound of Interest

Compound Name:
N-(4-iodophenyl)-4-

nitrobenzamide

CAS No.: 115175-13-8

Cat. No.: B3835123

Get Quote

Executive Summary
This technical guide details the structural characterization of N-(4-iodophenyl)-4-
nitrobenzamide, a critical model system for understanding halogen bonding in pharmaceutical

co-crystals. For researchers in drug discovery, this molecule serves as a masterclass in

"sigma-hole" tuning, where the electron-withdrawing nitro group enhances the halogen bond-

donating capability of the iodine atom.

This guide moves beyond basic connectivity to explore the supramolecular architecture—

specifically the competition between classical hydrogen bonding (

) and structure-directing halogen bonding (

).

Part 1: Synthesis & Crystallization Protocol
Chemical Synthesis
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Objective: Synthesize high-purity N-(4-iodophenyl)-4-nitrobenzamide suitable for single-

crystal growth. Reaction Type: Schotten-Baumann Nucleophilic Acyl Substitution.

Reagents:

4-Nitrobenzoyl chloride (

)

4-Iodoaniline (

)

Solvent: Chloroform (

)[1]

Recrystallization Solvent: Ethanol (

)[1]

Protocol:

Stoichiometry: Dissolve equimolar quantities (e.g., 2 mmol) of 4-nitrobenzoyl chloride and 4-

iodoaniline in anhydrous chloroform (50 mL).

Reflux: Heat the mixture under reflux for 60 minutes. The reaction is driven by the

nucleophilic attack of the aniline nitrogen on the carbonyl carbon of the acid chloride.

Isolation: Cool the mixture to room temperature. Remove solvent under reduced pressure

(rotary evaporation) to yield the crude solid.

Purification: Recrystallize the crude product from hot ethanol. Slow cooling is essential to

prevent microcrystalline precipitation.

Crystal Growth for X-Ray Diffraction
To obtain crystals suitable for SCXRD (Single Crystal X-Ray Diffraction), use the slow

evaporation method:
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Dissolve the purified solid in a minimal amount of hot ethanol.

Allow the solution to stand at room temperature (

) in a semi-sealed vial (parafilm with pinholes).

Target Morphology: Colorless or pale yellow prisms/blocks.

Workflow Visualization
The following diagram outlines the critical path from raw reagents to diffraction-quality crystals.
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Nucleophilic Attack Solvent Removal
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Diffraction Quality

Click to download full resolution via product page

Figure 1: Synthetic and crystallization workflow for isolating the target benzamide.

Part 2: Crystallographic Data Acquisition[2]
Instrumentation & Data Collection
For heavy-atom structures containing Iodine (

), absorption correction is critical.

Radiation Source: Mo

(

). Note: Cu radiation may cause excessive absorption/fluorescence with Iodine.

Temperature: Data should be collected at low temperature (e.g., 120 K) to minimize thermal

motion (atomic displacement parameters), sharpening the resolution of the I...O interactions.

Absorption Correction: Multi-scan or analytical numeric absorption correction is mandatory

due to the high linear absorption coefficient (
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) of Iodine.

Crystal Data Summary (Reference Standard)
The following data represents the established structural parameters for this compound (Isomer

IX), serving as the validation standard for your experiments.

Parameter Value

Formula

Crystal System Triclinic

Space Group (No.[2][3] 2)

Z' (Molecules/Asymmetric Unit) 2

Unit Cell (

)

~ 9.5 - 9.8

Unit Cell (

)

~ 10.5 - 11.0

Unit Cell (

)

~ 14.5 - 15.0

Key Feature

Two independent molecules in the asymmetric

unit (

)

Part 3: Structural Elucidation & Supramolecular
Analysis
Molecular Conformation
The molecule consists of two planar aromatic rings linked by an amide bridge.
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Torsion Angles: The amide group is typically twisted relative to the phenyl rings to alleviate

steric strain. In the

structure, the two independent molecules often display slightly different torsion angles,
highlighting the flexibility of the amide linkage in the solid state.

Nitro Group: The nitro group is generally coplanar with its attached phenyl ring to maximize

resonance (

-conjugation).

Supramolecular Architecture
The crystal packing is driven by a competition between "hard" hydrogen bonds and "soft"

halogen bonds.

A. Hydrogen Bonding (

)
The classical amide-to-amide hydrogen bond is the primary structural vector.

Interaction:

(Amide) vs

(Nitro).

Observation: In this specific structure, the amide hydrogen forms strong H-bonds. The

presence of

allows for complex hydrogen-bonded chains or dimers that may utilize both carbonyl and
nitro oxygens as acceptors.

B. Halogen Bonding (

)
This is the pharmacologically relevant interaction. The Iodine atom exhibits a sigma-hole—a

region of positive electrostatic potential along the C-I bond axis.
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Acceptors: The Nitro group oxygen atoms act as Lewis bases.

Geometry: The

angle is typically close to

(linear), characteristic of halogen bonding.

Specific Motif: The structure features three-center iodo...nitro interactions, where the iodine

atom interacts simultaneously with the nitro group's electron density.

Interaction Network Logic
The following diagram illustrates the hierarchical assembly of the crystal lattice.
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Hydrogen Bond
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Halogen Bond
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Acceptor: Carbonyl OAcceptor: Nitro O

SecondaryThree-center Interaction
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Click to download full resolution via product page

Figure 2: Hierarchical logic of intermolecular interactions driving the crystal packing.

Part 4: Implications for Drug Design
The "Sigma Hole" in Ligand Binding
Understanding the crystal structure of N-(4-iodophenyl)-4-nitrobenzamide provides direct

insight into how iodinated drugs bind to protein targets.
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Mechanism: The iodine atom is not merely a hydrophobic bulk; it is a directional anchor. In a

receptor pocket, a backbone carbonyl oxygen can replace the nitro oxygen seen in the

crystal structure, forming a high-affinity halogen bond.

Tuning: The para-nitro group in this molecule withdraws electron density from the phenyl

ring, intensifying the positive potential on the iodine (enhancing the sigma hole). This

demonstrates how distal substitutions can modulate binding affinity at the halogen site.

Bioisosterism
The benzamide core is a scaffold for various kinase inhibitors and PARP inhibitors (e.g.,

Iniparib analogs). Structural analysis of this model compound validates the geometry of the

amide linker, confirming it maintains a planar, conjugated system essential for fitting into narrow

enzymatic clefts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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